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Compound of Interest

Compound Name: (S)-Navlimetostat

CAS No.: 2630904-45-7

Cat. No.: B15608156

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of (S)-Navlimetostat, a potent PRMT5/MTA

complex inhibitor used in cancer research. Adherence to these procedures is critical for

minimizing environmental impact and maintaining a safe research environment.

(S)-Navlimetostat, also known as (S)-MRTX-1719, should be handled as a potentially

hazardous substance due to its biological activity.[1] All waste generated from its use must be

treated as hazardous chemical waste.

Hazard Identification and Safety Precautions
While a specific, detailed hazard assessment for (S)-Navlimetostat is not publicly available, it

is classified as harmful if swallowed, causes serious eye damage, and is harmful to aquatic life.

Therefore, appropriate personal protective equipment (PPE) must be worn at all times when

handling this compound.

Table 1: Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specification

Eye Protection Safety Glasses or Goggles Must be worn at all times.

Hand Protection Chemical-resistant gloves
Nitrile or other appropriate

material.

Body Protection Laboratory Coat Fully buttoned.

Waste Segregation and Storage
Proper segregation of (S)-Navlimetostat waste is crucial to prevent accidental reactions and

ensure correct disposal.[1] Never mix (S)-Navlimetostat waste with other chemical waste

streams unless explicitly approved by your institution's Environmental Health and Safety (EHS)

department.

Table 2: (S)-Navlimetostat Waste Stream Classification and Handling

Waste Type Description
Container
Requirements

Labeling

Solid Waste

Unused/expired

powder, contaminated

PPE (gloves, lab

coats), weigh boats,

pipette tips, etc.

Sealable, puncture-

resistant container.

"Hazardous Waste:

(S)-Navlimetostat

Solid Waste"

Liquid Waste

Solutions containing

(S)-Navlimetostat

(e.g., in DMSO),

experimental media,

solvent rinsates.

Sealable, chemically

compatible container.

"Hazardous Waste:

(S)-Navlimetostat

Liquid Waste"

Sharps Waste
Contaminated

needles, syringes, etc.

Approved sharps

container.

"Hazardous Sharps

Waste: (S)-

Navlimetostat"
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All waste containers should be stored in a designated, well-ventilated, and secure area away

from general laboratory traffic.[1]

Step-by-Step Disposal Procedures
1. Decontamination of Labware:

Glassware and equipment that have come into contact with (S)-Navlimetostat must be

decontaminated. A triple rinse with a suitable solvent (e.g., ethanol or acetone) is

recommended.[1]

First Rinse: Rinse the glassware with the chosen solvent and collect the rinsate in a

designated hazardous liquid waste container.

Second Rinse: Repeat the rinse with fresh solvent and collect the rinsate in the same

container.

Third Rinse: Perform a final rinse with fresh solvent, again collecting the rinsate.

Final Cleaning: The triple-rinsed glassware can now be washed using standard laboratory

procedures.[1]

2. Spill Management:

In the event of a spill, immediate action is necessary to contain and clean the area.

Evacuate: Evacuate the immediate area.

Ventilate: Ensure proper ventilation.

Wear PPE: Don appropriate PPE (lab coat, safety goggles, and chemical-resistant gloves).

Small Solid Spills: Carefully sweep or vacuum the material into a hazardous waste container,

avoiding dust generation.[1]

Small Liquid Spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it

in the solid hazardous waste container.[1]
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Clean Spill Area: Clean the spill area with a suitable solvent, collecting all cleaning materials

and rinsate as hazardous liquid waste.[1]

3. Final Disposal:

All collected hazardous waste must be disposed of through your institution's EHS-approved

waste disposal program. Do not dispose of (S)-Navlimetostat waste down the drain or in

regular trash.

Experimental Workflow for Safe Disposal
The following diagram illustrates the logical workflow for the proper disposal of (S)-
Navlimetostat waste.
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Caption: Workflow for the safe disposal of (S)-Navlimetostat waste.
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This comprehensive approach to the disposal of (S)-Navlimetostat will help ensure a safe

laboratory environment for all personnel and minimize the risk of environmental contamination.

Always consult your institution's specific safety and disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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